Cas no 25215-10-5 (Guanidine, conjugatemonoacid (9CI))

• Product Name: Guanidine, conjugatemonoacid (9CI)
• CAS No: 25215-10-5
• MF: CH₆N₃
• MW: 60.0784392356873
• CID: 270719
• PubChem ID: 32838
• Update Time: 2025-04-19

Guanidine, conjugatemonoacid (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanidine, conjugatemonoacid (9CI)
• Q27110397
• GUANIDINIUM
• diaminomethylideneazanium
• [C(NH2)3](+)
• 25215-10-5
• CHEBI:30087
• DTXSID30948067
• ZRALSGWEFCBTJO-UHFFFAOYSA-O
• diaminomethaniminium

• Inchi： 1S/CH5N3/c2-1(3)4/h(H5,2,3,4)/p+1
• InChI Key： ZRALSGWEFCBTJO-UHFFFAOYSA-O
• SMILES： [NH2+]=C(N)N

Computed Properties

• Exact Mass: 60.05628
• Monoisotopic Mass: 60.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Boiling Point: 132.9°C at 760 mmHg
• Flash Point: 34.2°C
• PSA: 77.51